Cas no 1479847-82-9 (4-(2,4,6-trihydroxyphenyl)butanoic acid)

• Product Name: 4-(2,4,6-trihydroxyphenyl)butanoic acid
• CAS No: 1479847-82-9
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6057687
• PubChem ID: 95421300
• Update Time: 2025-05-21

4-(2,4,6-trihydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trihydroxyphenyl)butanoic acid
• EN300-1736501
• 1479847-82-9

• Inchi： 1S/C10H12O5/c11-6-4-8(12)7(9(13)5-6)2-1-3-10(14)15/h4-5,11-13H,1-3H2,(H,14,15)
• InChI Key： OVZCUOGYCDDWEP-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1CCCC(=O)O)O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Additional information on 4-(2,4,6-trihydroxyphenyl)butanoic acid

4-(2,4,6-Trihydroxyphenyl)Butanoic Acid: A Comprehensive Overview

4-(2,4,6-Trihydroxyphenyl)Butanoic Acid, also known by its CAS number CAS No. 1479847-82-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanoic acid moiety with a trihydroxyphenyl group. The presence of three hydroxyl groups on the aromatic ring imparts distinctive chemical and biological properties to the molecule.

The synthesis of 4-(2,4,6-Trihydroxyphenyl)Butanoic Acid has been explored through various methods, including traditional organic synthesis techniques and modern catalytic processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug development. Researchers have also investigated the use of biocatalysts and green chemistry approaches to enhance the efficiency and sustainability of its synthesis.

In terms of biological activity, 4-(2,4,6-Trihydroxyphenyl)Butanoic Acid has shown promising results in several in vitro and in vivo studies. It exhibits potent antioxidant properties due to the hydroxyl groups on the aromatic ring, which can effectively neutralize free radicals. Additionally, this compound has demonstrated anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Recent studies have also highlighted its potential as a neuroprotective agent, with experiments showing its ability to protect against oxidative stress-induced neuronal damage.

The pharmacokinetic profile of CAS No. 1479847-82-9 has been extensively studied to evaluate its bioavailability and metabolic pathways. Research indicates that the compound is well-absorbed after oral administration and exhibits moderate stability in physiological conditions. Its metabolites have been identified through advanced analytical techniques such as LC-MS/MS, providing insights into its metabolic fate and potential toxicity.

The applications of 4-(2,4,6-Trihydroxyphenyl)Butanoic Acid span across multiple domains. In the pharmaceutical industry, it is being explored as a lead compound for developing novel therapeutic agents targeting inflammation and neurodegenerative diseases. In the food industry, its antioxidant properties make it a potential candidate for natural food preservatives. Furthermore, recent interest has emerged in its use as a cosmeceutical ingredient due to its skin protective effects against environmental stressors.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the research on CAS No. 1479847-82-9. These partnerships aim to leverage advanced technologies such as artificial intelligence and machine learning to predict its binding affinities to various drug targets and optimize its pharmacokinetic properties. Such initiatives underscore the growing importance of interdisciplinary approaches in drug discovery.

In conclusion, 4-(2,4,6-Trihydroxyphenyl)Butanoic Acid, with its unique structure and diverse biological activities, holds immense potential across various industries. Ongoing research continues to unravel new facets of this compound's chemistry and biology, paving the way for innovative applications in medicine and beyond.